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Compound of Interest

Compound Name: GANT 61

Cat. No.: B1674624 Get Quote

Essential Safety and Handling Guide for GANT
61
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR

THERAPEUTIC USE.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GANT 61. It includes detailed protocols for safe

handling, personal protective equipment (PPE), storage, and disposal.

Product Information at a Glance
GANT 61 is a potent and selective inhibitor of the Hedgehog (Hh) signaling pathway,

specifically targeting the transcription factors GLI1 and GLI2.[1] It is widely used in cancer

research to study the role of the Hh pathway in tumor growth and cell proliferation.[1]
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Property Value

CAS Number 500579-04-4

Molecular Formula C₂₇H₃₅N₅

Molecular Weight 429.6 g/mol

Appearance White to light yellow solid

Storage Temperature -20°C

Solubility Soluble in DMSO and Ethanol

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) may not classify GANT 61 as a hazardous substance

under the Globally Harmonized System (GHS), it is imperative to follow standard laboratory

safety protocols and wear appropriate PPE at all times.

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Body Protection
Laboratory coat or disposable

gown

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities. Use a NIOSH-

approved respirator if creating

dust or aerosols.

To prevent inhalation of

airborne particles.

Handling and Storage
Handling:
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Preparation: GANT 61 is typically dissolved in a solvent like DMSO to create a stock

solution. Handle the solid powder in a well-ventilated area or a chemical fume hood to

minimize inhalation.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first aid measures outlined below.

Aerosol Generation: Avoid actions that could generate dust or aerosols.

Storage:

Temperature: Store GANT 61 powder and stock solutions at -20°C for long-term stability.

Container: Keep the container tightly sealed to prevent moisture absorption.

Inert Atmosphere: For maximum stability, consider storing under an inert atmosphere (e.g.,

argon or nitrogen).

First Aid Measures
Exposure Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

GANT 61 Mechanism of Action: Hedgehog Signaling
Pathway
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GANT 61 functions by inhibiting the GLI1 and GLI2 transcription factors, which are key

downstream effectors of the Hedgehog signaling pathway.[1] This inhibition occurs downstream

of the Smoothened (SMO) receptor.[1] By blocking GLI activity, GANT 61 prevents the

transcription of target genes involved in cell proliferation, survival, and differentiation.
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GANT 61 inhibits the Hedgehog signaling pathway by targeting GLI1/2.
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Experimental Protocol: Cell Viability Assay
This is a generalized workflow for assessing the effect of GANT 61 on cancer cell viability using

a colorimetric assay (e.g., MTT, XTT, or CCK-8).

Materials:

Cancer cell line of interest

Complete cell culture medium

GANT 61 stock solution (in DMSO)

96-well plates

Cell viability assay reagent (e.g., MTT, XTT, CCK-8)

Microplate reader
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Preparation

Treatment

Assay

Data Analysis

Start: Seed cells in a 96-well plate

Incubate cells overnight to allow attachment

Prepare serial dilutions of GANT 61

Treat cells with GANT 61 and a vehicle control (DMSO)

Incubate for desired time points (e.g., 24, 48, 72 hours)

Add cell viability reagent to each well

Incubate according to the manufacturer's protocol

Measure absorbance using a microplate reader

Calculate cell viability and determine IC₅₀ value

End: Report results

Click to download full resolution via product page

Workflow for a GANT 61 cell viability experiment.
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Disposal Plan
Proper disposal of GANT 61 and associated waste is crucial to ensure laboratory and

environmental safety. Do not dispose of GANT 61 or its solutions down the drain.[2]

Waste Segregation and Collection:

Waste Type Disposal Procedure

Unused GANT 61 Powder
Collect in a clearly labeled, sealed container as

"Hazardous Chemical Waste."

GANT 61 Stock Solution (in DMSO)

Collect in a designated, sealed container for

"Organic Solvent Waste" or "DMSO Waste."[3]

[4] Do not mix with other solvent waste unless

permitted by your institution's EHS guidelines.

Contaminated Labware (e.g., pipette tips, tubes,

plates)

Place in a designated solid hazardous waste

container. If the labware contains liquids, empty

them into the appropriate liquid waste container

first.

Contaminated PPE (gloves, gowns) Dispose of as solid chemical waste.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name(s) of the contents.

Storage: Store waste containers in a designated satellite accumulation area within the lab,

away from incompatible materials.

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for a hazardous waste pickup.[5][6] Follow their specific procedures for waste

collection.

By adhering to these guidelines, you can ensure the safe and effective use of GANT 61 in your

research while minimizing risks to yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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